Cas no 1781986-49-9 (tert-butyl 3-[(piperidin-4-yl)methyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(piperidin-4-yl)methyl]azetidine-1-carboxylate
• CAS No: 1781986-49-9
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 4615641
• PubChem ID: 83913069
• Update Time: 2025-10-30

tert-butyl 3-[(piperidin-4-yl)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(piperidin-4-yl)methyl]azetidine-1-carboxylate
• 1781986-49-9
• CS-0055806
• 1-Boc-3-[(piperidin-4-yl)methyl]azetidine
• SCHEMBL18921586
• DB-405095
• F93349
• tert-butyl 3-(piperidin-4-ylmethyl)azetidine-1-carboxylate
• EN300-1877551

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-12(10-16)8-11-4-6-15-7-5-11/h11-12,15H,4-10H2,1-3H3
• InChI Key： ARPBNYXJNFAEGN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)CC1CCNCC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-[(piperidin-4-yl)methyl]azetidine-1-carboxylate

Research Brief on tert-butyl 3-[(piperidin-4-yl)methyl]azetidine-1-carboxylate (CAS: 1781986-49-9)

The compound tert-butyl 3-[(piperidin-4-yl)methyl]azetidine-1-carboxylate (CAS: 1781986-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine and piperidine moieties, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders, inflammation, and infectious diseases.

One of the key areas of interest is the role of this compound in the synthesis of small-molecule inhibitors. Researchers have utilized tert-butyl 3-[(piperidin-4-yl)methyl]azetidine-1-carboxylate as a building block for the development of kinase inhibitors, which are crucial in cancer therapy. Its structural flexibility allows for modifications that can enhance binding affinity and selectivity towards specific kinase targets. Recent publications highlight its use in the design of compounds with improved pharmacokinetic properties, such as increased bioavailability and reduced off-target effects.

In addition to its applications in oncology, this compound has shown promise in the field of neuropharmacology. Studies have demonstrated its utility in the synthesis of ligands for G protein-coupled receptors (GPCRs), which are implicated in various neurological and psychiatric conditions. For instance, derivatives of tert-butyl 3-[(piperidin-4-yl)methyl]azetidine-1-carboxylate have been investigated as potential modulators of dopamine and serotonin receptors, offering new avenues for the treatment of depression and schizophrenia.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Novel catalytic systems and green chemistry approaches have been employed to optimize its synthesis, resulting in higher yields and reduced environmental impact. These developments are particularly relevant for large-scale production, ensuring the compound's availability for preclinical and clinical studies.

In conclusion, tert-butyl 3-[(piperidin-4-yl)methyl]azetidine-1-carboxylate (CAS: 1781986-49-9) represents a valuable scaffold in medicinal chemistry, with diverse applications across multiple therapeutic areas. Ongoing research continues to uncover its potential, paving the way for the development of next-generation pharmaceuticals. Future studies are expected to focus on further elucidating its mechanism of action and exploring its utility in combination therapies.